3,3-Bis(trifluoromethyl)bicyclo[2.2.1]hept-5-ene-2,2-dicarbonitrile

• Description: It is a potent non-competitive GABA antagonist in mammalian, molluscan and insects, a convulsant and a laboratory insecticide. Organofluorate compound , synthetic; (IC50) for blocking the GABA-dependent [³⁶Cl] uptake in rat brain synaptosomes: 50 nM; ; Inhibition of the GABA-dependent Cl- current at 61.0 nM;; Experiments with [³H]-labelled GABA-competitive ligands (muscimol, GABA) showed no influence of Flucybene up to 10 μM.; FLUCYBENE(cas 3289-22-3) is a potent non-competitive GABA antagonist in mammalian, molluscan and insects, a convulsant and a laboratory insecticide. Organofluorate compound, synthetic (IC50) for blocking the GABA-dependent [36Cl] uptake in rat brain synaptosomes: 50 nM; Inhibition of the GABA-dependent Cl- current at 61.0 nM;Experiments with [3H]-labelled GABA-competitive ligands (muscimol, GABA) showed no influence of Flucybene up to 10 μM.
• CAS No.: 3289-22-3
• Product Name: 3,3-Bis(trifluoromethyl)bicyclo[2.2.1]hept-5-ene-2,2-dicarbonitrile
• Molecular Formula: C11H8F6N2
• Molecular Weight: 282.18 g/mol
• IUPAC Name: (1S,4R)-3,3-bis(trifluoromethyl)bicyclo[2.2.1]heptane-2,2-dicarbonitrile
• Standard InChI: InChI=1S/C11H8F6N2/c12-10(13,14)9(11(15,16)17)7-2-1-6(3-7)8(9,4-18)5-19/h6-7H,1-3H2/t6-,7+/m0/s1
• Standard InChIKey: MUIBMWREADMFQF-NKWVEPMBSA-N
• Isomeric SMILES: C1C[C@@H]2C[C@H]1C(C2(C(F)(F)F)C(F)(F)F)(C#N)C#N
• SMILES: C1C2C=CC1C(C2(C#N)C#N)(C(F)(F)F)C(F)(F)F
• Canonical SMILES: C1CC2CC1C(C2(C(F)(F)F)C(F)(F)F)(C#N)C#N
• Purity: 95 % (NMR)
• Reference: - Middelton et al., J. Fluor. Chem.(1982) 20:397-418 - Fetisov et al., J. Fluor. Chem.(1991) 54:301
• PubChem Compound: 71312163
• Last Modified: Sep 13 2023